5-({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)-3-(3-methylbenzyl)-2,4-imidazolidinedione

• Molecular Formula: C26H28N4O2
• Molecular Weight: 428.5 g/mol
• IUPAC Name: (5E)-5-[[1-[4-(dimethylamino)phenyl]-2,5-dimethylpyrrol-3-yl]methylidene]-3-[(3-methylphenyl)methyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C26H28N4O2/c1-17-7-6-8-20(13-17)16-29-25(31)24(27-26(29)32)15-21-14-18(2)30(19(21)3)23-11-9-22(10-12-23)28(4)5/h6-15H,16H2,1-5H3,(H,27,32)/b24-15+
• InChI Key: PYBJABUJNLOTBI-BUVRLJJBSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)CN2C(=O)/C(=C\C3=C(N(C(=C3)C)C4=CC=C(C=C4)N(C)C)C)/NC2=O
• SMILES: CC1=CC(=CC=C1)CN2C(=O)C(=CC3=C(N(C(=C3)C)C4=CC=C(C=C4)N(C)C)C)NC2=O

Description

5-({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)-3-(3-methylbenzyl)-2,4-imidazolidinedione, also known as DPI, is a chemical compound that has been widely used in scientific research. DPI is a potent inhibitor of NADPH oxidase, an enzyme that plays a crucial role in the production of reactive oxygen species (ROS) in cells.

Mechanism of Action

5-({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)-3-(3-methylbenzyl)-2,4-imidazolidinedione acts as a potent inhibitor of NADPH oxidase by binding to the enzyme's flavin-containing subunit, gp91phox. This binding prevents the transfer of electrons from NADPH to oxygen, which is required for the production of ROS. As a result, 5-({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)-3-(3-methylbenzyl)-2,4-imidazolidinedione inhibits the production of ROS by NADPH oxidase, which has been shown to have beneficial effects in various disease models.
Biochemical and Physiological Effects:
5-({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)-3-(3-methylbenzyl)-2,4-imidazolidinedione has been shown to have several biochemical and physiological effects in various cell types. In neutrophils, 5-({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)-3-(3-methylbenzyl)-2,4-imidazolidinedione has been shown to inhibit the production of superoxide anion, which is a key ROS produced by NADPH oxidase. In endothelial cells, 5-({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)-3-(3-methylbenzyl)-2,4-imidazolidinedione has been shown to inhibit the production of nitric oxide, which is a key signaling molecule involved in vasodilation and blood pressure regulation. 5-({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)-3-(3-methylbenzyl)-2,4-imidazolidinedione has also been shown to inhibit the expression of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in various cell types.

Advantages and Limitations for Lab Experiments

5-({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)-3-(3-methylbenzyl)-2,4-imidazolidinedione has several advantages for lab experiments, including its high potency and specificity for NADPH oxidase inhibition. However, 5-({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)-3-(3-methylbenzyl)-2,4-imidazolidinedione also has some limitations, including its potential toxicity and the need for careful dosing and handling.

Future Directions

There are several future directions for research on 5-({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)-3-(3-methylbenzyl)-2,4-imidazolidinedione. One area of interest is the development of more potent and specific inhibitors of NADPH oxidase, which could have therapeutic applications in various diseases. Another area of interest is the study of the role of NADPH oxidase in aging and age-related diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the use of 5-({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)-3-(3-methylbenzyl)-2,4-imidazolidinedione in combination with other drugs or therapies could be explored to enhance its therapeutic effects.

Synthesis Methods

5-({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)-3-(3-methylbenzyl)-2,4-imidazolidinedione can be synthesized using a multistep process involving several chemical reactions. The first step involves the synthesis of the intermediate compound 4-(dimethylamino)benzaldehyde, which is then reacted with 2,5-dimethyl-1H-pyrrole-3-carboxaldehyde to form the pyrrole intermediate. The pyrrole intermediate is then reacted with 3-methylbenzylamine to form the imidazolidinedione ring system, and finally, the imidazolidinedione ring is substituted with the dimethylamino group to form 5-({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)-3-(3-methylbenzyl)-2,4-imidazolidinedione.

Scientific Research Applications

5-({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)-3-(3-methylbenzyl)-2,4-imidazolidinedione has been widely used in scientific research to study the role of NADPH oxidase in various cellular processes. NADPH oxidase is a key enzyme involved in the production of ROS, which play important roles in cell signaling, host defense, and oxidative stress. 5-({1-[4-(dimethylamino)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}methylene)-3-(3-methylbenzyl)-2,4-imidazolidinedione has been shown to inhibit the activity of NADPH oxidase in various cell types, including neutrophils, macrophages, and endothelial cells. This inhibition has been used to study the role of NADPH oxidase in various disease models, including atherosclerosis, hypertension, and diabetes.